Cas no 50-81-7 (L-Ascorbic acid)

• Product Name: L-Ascorbic acid
• CAS No: 50-81-7
• MF: C₆H₈O₆
• MW: 176.1241
• MDL: MFCD00064328
• CID: 33500
• PubChem ID: 54676860
• Update Time: 2026-01-14

L-Ascorbic acid Chemical and Physical Properties

Names and Identifiers

• L(+)-Ascorbic acid
• 3-Keto-L-gulofuranolactone
• 3-Oxo-L-gulofuranolactone
• 3-oxo-l-gulofuranolactone(enolform)
• Adenex
• Allercorb
• Antiscorbic vitamin
• Antiscorbutic vitamin
• L-(+)-Ascorbic acid
• (R)-5-((S)-1,2-Dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one
• Ascorbic Acid
• Vitamin C
• L-ASCORBIC ACID, FREE ACID
• Trimethylamine
• L-Ascorbate
• L-Threoascorbic acid,Antiscorbutic factor,Vitamin C
• L-AA
• L-Ascorbic acid
• L-Threo-2,3,4,5,6-pentahydroxy-1-hexenoic acid-4-lactone
• 维生素C
• VC
• Ascorbicap
• Cevitamic acid
• ascorbate
• Ascoltin
• Hybrin
• Secorbate
• Proscorbin
• Lemascorb
• Ascorteal
• Ascorbajen
• Testascorbic
• Cevitamin
• Cetemican
• Vitascorbol
• Vitamisin
• Natrascorb
• Citriscorb
• Cescorbat
• Ascorbutina
• Vitacimin
• Roscorbic
• Laroscorbine
• Viscorin
• Redoxon
• Cenetone
• Cegiolan
• Cebicure
• Ascorvit
• Vitacee
• Vicelat
• Cevimin
• Cetamid
• Cenolate
• Celaskon
• Viforcit
• Concemin
• Cevital
• Cergona
• Cemagyl
• Cebione
• Cantaxin
• Ascorin
• Vitac
• Vitamin C, sodium salt
• Monodehydroascorbate radical
• E 300
• Ascorbic acid sodium salt
• Ascorbate radical
• D-Araboascorbic acid
• L-Ascorbic acid sodium salt
• E-300
• monodehydro-L-ascorbate radical
• (+)-Ascorbic acid
• Monodehydroascorbate
• monodehydroascorbate anion
• sodium L-ascorbate
• Monosodium L-ascorbate
• Semidehydroascorbic acid
• L-ascorbic acid, ion(1-)
• monodehydro-L-ascorbic acid
• Vitamin C sodium
• E300
• L-ascorbate(1-)
• L-Ascorbic acid, monosodium salt
• Ascorbinsaeure
• acidum ascorbinicum
• monodehydro-L-ascorbate(1-)
• L-Xyloascorbic acid
• Ciamin
• Kangbingfeng
• L-lyxoascorbate
• HMS2096A11
• bmse000182
• Catavin C
• component of E and C-Level
• Cevitex
• DTXSID7048112
• DB00126
• Cewin
• Cetebe
• Tox21_112104_1
• NCGC00091517-01
• Acidum ascorbicum (INN-Latin)
• Chromagen
• [14C]-ascorbic acid
• Ascorb
• New Clairfore
• FEMA No. 2109
• Vitace
• Acide ascorbique [INN-French]
• Asorbicap
• Cortalex
• Suncoat VC 40
• Acide ascorbique (INN-French)
• Cipca
• L-Ascorbic acid, puriss. p.a., ACS reagent, reag. ISO, reag. Ph. Eur., 99.7-100.5% (oxidimetric)
• AROMACURA SHOWER FILTER
• Planavit C
• ASCORBIC ACID (EP MONOGRAPH)
• BSPBio_000329
• Ester C
• Duoscorb
• Dr Cellapy SR Premium
• component of Endoglobin Forte
• Ascorbic acid, l-
• L(+)-ascorbate
• (+)-ascorbate
• Ribena
• L-threo-hex-2-enono-1,4-lactone
• VITAMIN C [VANDF]
• s3114
• UNII-PQ6CK8PD0R
• Acid, Ascorbic
• gamma-lactone L-threo-Hex-2-enonate
• HICELl
• SCHEMBL785
• Ascorbic acid (JP17/USP/INN)
• Sodascorbate
• 3eka
• INS NO.300
• C-Vimin
• Ascorbinezuur
• NS00001126
• NSC 218455
• L-Ascorbic acid, free radical form
• .Ascorbinsaure
• DTXCID50820452
• NEO-VALDRIN
• Vitamin c (as ascorbic acid)
• Rovimix C
• Acido ascorbico
• NCGC00091517-02
• DTXCID90106
• Juvamine
• Cell C
• Acidum ascorbicum [INN-Latin]
• IDO-C
• ASCORBIC ACID [JAN]
• Chewcee
• DA-61252
• L-Ascorbic acid, p.a., ACS reagent, 99.0%
• Ascorbicap (TN)
• CHEBI:176783
• hex-1-enofuranos-3-ulose
• Cee-Vite
• L-Ascorbic acid, Vetec(TM) reagent grade, 99%
• component of Cortalex
• Vitamin C (Ascorbic acid)
• L-xyloascorbate
• Caswell No. 061B
• L-Ascorbic acid, JIS special grade, >=99.0%
• VIT C
• ASCORBIC ACID [VANDF]
• L-Ascorbic acid, ACS reagent, >=99%
• HY-B0166
• Vitamina C
• 6730-29-6
• Cereon
• AB00376923_05
• ASCORBIC ACID [WHO-IP]
• vitamine C
• Cevatine
• component of Ferancee
• BPBio1_000363
• ASCORBIC ACID [HSDB]
• NSC-33832
• HMS2231N16
• L-threo-Ascorbic acid
• Meri-C
• GTPL4532
• Ascorbicab
• Hicee
• Ascorbic acid [BAN:INN:JAN]
• ASCOR (TN)
• Ascorbyl radical
• L-Ascorbic acid, reagent grade
• Ascorbic acid, British Pharmacopoeia (BP) Reference Standard
• Cevi-Bid
• NCI-C54808
• HY-B0166G
• CCRIS 57
• C-Quin
• EINECS 200-066-2
• NCGC00256504-01
• Ester-C
• Scorbu-C
• L-Ascorbic acid, BioUltra, >=99.5% (RT)
• CS-0626121
• INS-300
• SCHEMBL4430
• Ascorbic Acid (L-Ascorbic Acid; Vitamin C)
• NCGC00091517-06
• MLS002153776
• ASCORBIC ACID (MART.)
• ACIDUM ASCORBICUM [WHO-IP LATIN]
• Dora-C-500
• ASCORBIC ACID [ORANGE BOOK]
• ASCORBIC ACID [USP-RS]
• Scorbacid
• Vitacin
• DTXSID50986567
• (2R)-2-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2H-furan-5-one
• Kyselina askorbova [Czech]
• Cetane-Caps TD
• CleanFlex
• cevibid
• L-Ascorbic acid, analytical standard
• Ceglion
• Xitix
• L-Threoascorbic acid
• L-Ascorbic acid, cell culture
• (2R)-2-[(1S)-1,2-Dihydroxyethyl]-4,5-dihydroxy-furan-3-one
• Cevitamate
• 50-81-7
• BCP27915
• Acido ascorbico (INN-Spanish)
• DA-61251
• L-Threoascorbic acid,Antiscorbutic factor,Vitamin C;(R)-5-((S)-1,2-Dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one
• Cantan
• (5R)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (non-preferred name)
• Ascoltin (TN)
• Vitamin C,(S)
• Tox21_112104
• Cetane-Caps TC
• gamma-lactone L-threo-Hex-2-enonic acid
• SMR001233160
• NCGC00188972-01
• Celin
• Ce lent
• 47A605F0-4187-47A8-B0CE-F9E7DA1B0076
• Ascor
• L-Ascorbic acid, >=99.0%
• Q199678
• DTXSID5020106
• NSC 33832
• Cebion
• C00072
• Scorbu C
• Ascorbic Acid1505
• Acido ascorbico [INN-Spanish]
• Q27101942
• Citrovit
• CHEBI:22652
• E80759
• NSC33832
• HSDB 818
• Cecon
• Natrascorb injectable
• ASCORBIC ACID [II]
• Liqui-Cee
• Ferancee
• Xyloascorbic acid, L-
• ASCORBIC ACID (USP MONOGRAPH)
• Parentrovite
• Cevitan
• ASCORBIC ACID [INN]
• 3-Oxo-L-gulofuranolactone (enol form)
• Viscorin 100M
• (2R)-2-[(1S)-1,2-dihydroxyethyl]-4,5-dihydroxyfuran-3-one
• CCG-207946
• L-Ascorbic acid, powder, cell culture tested, gamma-irradiated
• PQ6CK8PD0R
• Vicomin C
• Ascorbin
• (r)-5-(1,2-dihydroxy-ethyl)-3,4-dihydroxy-5h-furan-2-one
• ASCORBIC ACID [WHO-DD]
• L-threo-Hex-2-enonic acid, gamma-lactone
• Ascorbic acid [USP:INN:BAN:JAN]
• HMS3713A11
• ASCORBIC ACID (II)
• L-(+)-ascorbate
• Ascorbic acid (USP:INN:BAN:JAN)
• Colascor
• ASCORBIC ACID [MI]
• Ascorbinsaure
• L-Ascorbic acid ACS reagent grade
• SW198791-2
• Cevex
• ASCORBIC ACID (USP-RS)
• D00018
• HB1238
• ascorbic acid (vit C)
• Antiscorbutic factor
• Hex-2-enonic acid gamma-lactone, L-threo-
• L-Ascorbic acid, tested according to Ph.Eur.
• L-Ascorbic acid, FCC, FG
• C-Level
• Ce-Mi-Lin
• EN300-708766
• ASCORBIC ACID [MART.]
• Tox21_110315
• C-Span
• L-Ascorbic acid, AR, >=99.5%
• Ascor-B.I.D.
• Celladix C.E.F ADVANCED BRIGHTENING AMPOULE
• L-Ascorbic acid, certified reference material, TraceCERT(R)
• L-Ascorbic acid (GMP)
• [14C]ascorbic acid
• 2,3-DEHYDRO-L-THREO-HEXONO-1,4-LACTONE
• (5R)-5-((1S)-1,2-DIHYDROXYETHYL)-3,4-DIHYDROXYFURAN-2(5H)-ONE
• NCGC00164357-01
• AB00376923_04
• L-Ascorbic acid, reagent grade, crystalline
• AB00376923
• L-Ascorbic acid, 99%
• CHEBI:29073
• 2-(1,2-Dihydroxyethyl)-4,5-dihydroxyfuran-3-one
• Ceklin
• L-Ascorbic acid 1000 microg/mL in Acetonitrile
• Tox21_302958
• BP-12831
• Ferrous ascorbate
• Clairfore
• NSC-218455
• L-Ascorbic acid, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
• Acidum ascorbicum
• L-Ascorbic acid, BioXtra, >=99.0%, crystalline
• NCGC00259676-01
• Tox21_202127
• L-Ascorbic acid, puriss. p.a., >=99.0% (RT)
• L-Ascorbic acid, plant cell culture tested
• Tolfrinic
• C-Long
• VITA RICH
• Ronotec 100
• L-Ascorbic acid, meets USP testing specifications
• A0537
• Cemill
• Cebid
• ASCORBIC ACID [FCC]
• Ascorbic acid, United States Pharmacopeia (USP) Reference Standard
• Arco-cee
• ASCORBIC ACID [EP MONOGRAPH]
• L-3-Ketothreohexuronic acid lactone
• Davitamon C
• L-Ascorbic acid, p.a., ACS reagent, reag. ISO, 99.7%
• AKOS016843589
• 2-(1,2-dihydroxyethyl)-4,5-dihydroxy-furan-3-one
• Ascorbic acid, European Pharmacopoeia (EP) Reference Standard
• Acide ascorbique
• L-Ascorbic acid, suitable for cell culture, suitable for plant cell culture, >=98%
• GTPL4781
• (5R)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one
• NCGC00091517-03
• L-Ascorbic acid, mixt. with vitamin B
• Prestwick3_000325
• CHEMBL40274
• DTXSID801344780
• 1ST1523
• L-Lyxoascorbic acid
• ASCORBIC ACID [USP MONOGRAPH]
• Stuartinic
• MFCD00064328
• ASCORBIC ACID [FHFI]
• Rontex 100
• Cevalin
• (5R)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one
• CE-VI-Sol
• Cee-Caps TD
• Ascorbicum acidum
• Vasc
• Kyselina askorbova
• 53262-66-1
• antiscorbicvitamin
• L-ascorbate
• L-(+)-Ascorbic Acid
• ascorbic acid
• l-ascorbic acid
• vitamin C
• Acidum ascorbinicum
• (R)-5-((S)-1,2-dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one
• L-Ascorbic Acid, Free Acid
• Ascorbic acid
• Ascorbate
• ASCORBIC ACID
• L-ascorbic acid
• L-(+)-ascorbic acid

• MDL： MFCD00064328
• Inchi： 1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5+/m0/s1
• InChI Key： CIWBSHSKHKDKBQ-JLAZNSOCSA-N
• SMILES： O1C(C(=C([C@@]1([H])[C@]([H])(C([H])([H])O[H])O[H])O[H])O[H])=O
• BRN： 84272

Computed Properties

• Exact Mass: 176.03200
• Monoisotopic Mass: 176.032088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 176.12
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -1.6
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: White to very pale yellow crystalline powder
• Density: 1,65 g/cm3
• Melting Point: 190-194?°C (dec.)
• Boiling Point: 415.8°C at 760 mmHg
• Flash Point: 180.4°C
• Refractive Index: 21 ° (C=10, H2O)
• PH: 1.0 - 2.5 (25℃, 176g/L in water)
• Solubility: H2O: 50 mg/mL at 20 °C, clear, nearly colorless
• Water Partition Coefficient: 333 g/L (20 oC)
• Stability/Shelf Life: Stable. May be weakly light or air sensitive. Incompatible with oxidizing agents, alkalies, iron, copper.
• PSA: 107.22000
• LogP: -1.40740
• Odor: Odorless
• FEMA: 2109 | ASCORBIC ACID
• pka: 4.04, 11.7(at 25℃)
• Specific Rotation: 20.5 º (c=10,H2O)
• Color/Form: 1.0 mg/mL in acetonitrile: water
• Optical Activity: [α]20/D +20.5 to +21.5°, c = 10% in H2O
• Vapor Pressure: 0mmHg at 25°C
• Merck: 14,830
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in chloroform, ether, benzene, petroleum ether, Oils and fats.
• Sensitiveness: Sensitive to light

L-Ascorbic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25
• RTECS：CI7650000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R20/21/22
• Storage Condition：Ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides
• Solvents and Organic Chemicals Organic Compounds

Additional information on L-Ascorbic acid

The Comprehensive Guide to L-Ascorbic Acid (CAS No. 50-81-7): Properties, Applications, and Market Trends

L-Ascorbic acid, commonly known as Vitamin C, is a vital nutrient with the CAS number 50-81-7. This water-soluble compound plays a crucial role in human health, skincare, and industrial applications. Its chemical formula is C₆H₈O₆, and it is renowned for its antioxidant properties. In recent years, the demand for L-Ascorbic acid powder and Vitamin C supplements has surged, driven by growing health consciousness and the rise of nutraceutical markets.

The benefits of L-Ascorbic acid extend beyond nutrition. In the cosmetic industry, it is a key ingredient in anti-aging serums and brightening creams, thanks to its ability to neutralize free radicals and stimulate collagen production. Searches for "best Vitamin C serum" and "L-Ascorbic acid for skin" have skyrocketed, reflecting consumer interest in evidence-based skincare solutions. Studies also highlight its role in immune support, making Vitamin C immune booster a trending topic during flu seasons.

From a chemical perspective, L-Ascorbic acid exhibits unique properties. It decomposes at 190–192°C and has a specific optical rotation of +20.5° to +21.5°. Its instability in heat and light necessitates careful storage—a point frequently queried as "how to stabilize L-Ascorbic acid" in formulation forums. The compound's reducing power makes it invaluable in food preservation, where it prevents oxidation in products like juices and cured meats (often labeled as E300 food additive).

The global market for L-Ascorbic acid is projected to reach USD 1.8 billion by 2027, with the pharmaceutical-grade Vitamin C segment showing particularly strong growth. This aligns with increasing research into high-dose Vitamin C IV therapy for clinical applications. Manufacturers are innovating with sustained-release Vitamin C technologies and liposomal L-Ascorbic acid formulations to enhance bioavailability—topics generating substantial engagement in scientific and wellness communities.

Quality standards for L-Ascorbic acid vary by application. The USP/NF and FCC grades dominate pharmaceutical and food sectors respectively, while cosmetic formulations often require high-purity L-Ascorbic acid with certificates of analysis. Analytical techniques like HPLC (searched as "HPLC method for Vitamin C") remain essential for quality control. Recent advancements include fermentation-derived non-GMO Vitamin C, catering to clean-label trends.

Environmental considerations are shaping L-Ascorbic acid production. The traditional Reichstein process is being supplemented by greener two-step fermentation methods, reducing energy consumption by up to 30%. These sustainable practices address queries about "eco-friendly Vitamin C synthesis" from environmentally conscious buyers. Additionally, upcycling agricultural byproducts for natural Vitamin C extraction is an emerging research area.

In formulation science, L-Ascorbic acid derivatives like sodium ascorbyl phosphate and ascorbyl palmitate gain popularity for improved stability. However, pure L-Ascorbic acid remains preferred for its proven efficacy, especially in "Vitamin C for hyperpigmentation" treatments. The compound's synergy with Vitamin E and ferulic acid (frequently searched together) creates powerful antioxidant combinations in skincare.

Regulatory landscapes continue to evolve. The FDA's GRAS status for L-Ascorbic acid in food contrasts with stricter EU regulations on supplemental doses. Such variations prompt searches for "Vitamin C regulatory compliance" among international suppliers. Meanwhile, clinical trials investigating high-dose L-Ascorbic acid for specific health conditions contribute to its expanding therapeutic profile.

Future directions for L-Ascorbic acid research include nanotechnology applications and personalized nutrition approaches. The compound's role in "Vitamin C and collagen synthesis" remains a focal point for anti-aging research, while its potential in metabolic health attracts scientific attention. As consumers increasingly seek "science-backed Vitamin C products", manufacturers must balance innovation with rigorous evidence.

For professionals working with L-Ascorbic acid, understanding its pH-dependent stability (optimal at pH 3.5) and compatibility with other ingredients is crucial. Common troubleshooting queries like "why does my Vitamin C serum turn yellow" reflect practical formulation challenges. Proper packaging in amber glass or opaque containers with oxygen scavengers can significantly extend shelf life—a key consideration for Vitamin C product development.